N-((R)-1-(Thiazol-2-yl)ethyl)pyrrolidin-3-amine hydrochloride

• IUPAC Name: N-[(1R)-1-(1,3-thiazol-2-yl)ethyl]pyrrolidin-3-amine;hydrochloride
• InChI: InChI=1S/C9H15N3S.ClH/c1-7(9-11-4-5-13-9)12-8-2-3-10-6-8;/h4-5,7-8,10,12H,2-3,6H2,1H3;1H/t7-,8?;/m1./s1
• InChI Key: QIENZERBTUCQGM-PGMKYVDRSA-N
• Canonical SMILES: CC(C1=NC=CS1)NC2CCNC2.Cl
• Isomeric SMILES: C[C@H](C1=NC=CS1)NC2CCNC2.Cl
• Molecular Formula: C9H16ClN3S
• Molecular Weight: 233.76 g/mol

Description

N-((R)-1-(Thiazol-2-yl)ethyl)pyrrolidin-3-amine hydrochloride is a chemical compound that has been widely researched due to its potential therapeutic applications. This compound is also known as TEP or TEPHCl and is a potent and selective agonist of the α7 nicotinic acetylcholine receptor (α7nAChR).

Scientific Research Applications

TEPHCl has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, schizophrenia, and depression. TEPHCl has been shown to improve cognitive function, reduce inflammation, and enhance neuroplasticity in preclinical studies.

Mechanism Of Action

TEPHCl is a selective agonist of the α7nAChR, which is a ligand-gated ion channel found in the central nervous system. Activation of α7nAChR by TEPHCl leads to the release of neurotransmitters, including acetylcholine, glutamate, and dopamine, which are involved in cognitive function, learning, and memory.

Biochemical And Physiological Effects

TEPHCl has been shown to have a range of biochemical and physiological effects, including reducing inflammation, enhancing neuroplasticity, and improving cognitive function. TEPHCl has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in neuronal survival and growth.

Advantages And Limitations For Lab Experiments

TEPHCl has several advantages for lab experiments, including its potency, selectivity, and high affinity for α7nAChR. However, TEPHCl has some limitations, including its solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on TEPHCl, including investigating its potential therapeutic applications in other neurological disorders, such as Parkinson's disease and multiple sclerosis. Future research could also focus on developing more water-soluble derivatives of TEPHCl to improve its in vivo administration. Additionally, further studies could investigate the long-term effects of TEPHCl on cognitive function and neuroplasticity.